Methyl 3-chloro-4-nitro-1H-indazole-6-carboxylate
Overview
Description
“Methyl 3-chloro-4-nitro-1H-indazole-6-carboxylate” is a chemical compound that belongs to the class of indazole-containing derivatives . Indazoles are important nitrogen-containing heterocyclic compounds that have a wide range of pharmacological activities . They are used in organic synthesis .
Synthesis Analysis
The synthesis of indazole derivatives has been a subject of interest in recent years. Various methods have been developed, including transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
Indazoles usually contain two tautomeric forms: 1H-indazole and 2H-indazole. The 1H-indazole is more thermodynamically stable than 2H-indazole, making it the predominant tautomer . The molecular structure of indazoles greatly influences their synthesis, reactivity, physical, and even biological properties .Chemical Reactions Analysis
Indazole derivatives have been prepared in good yields (88–92%) via alkylation reactions of 1 with allyl bromide or propargyl bromide under phase transfer catalysis conditions using tetra-n-butylammonium bromide (TBAB) as a catalyst and potassium carbonate as a base in dimethylformamide at room temperature .Physical And Chemical Properties Analysis
The physical and chemical properties of indazole derivatives can be influenced by their tautomeric forms. The 1H-indazole is more thermodynamically stable than 2H-indazole .Scientific Research Applications
Synthesis and Chemical Transformations
Methyl 3-chloro-4-nitro-1H-indazole-6-carboxylate is involved in various chemical synthesis processes. For instance, N-methylation of 5-nitro-1H-indazole has led to the synthesis of different indazole derivatives, such as 1-methyl-5(6)-nitroindazoles, showcasing the compound's role in creating new chemical entities (El’chaninov, Aleksandrov, & Stepanov, 2018). Additionally, methyl 1-aryl-7-nitro-1H-thiopyrano[4,3,2-cd]indazol-4-carboxylates, another derivative, have been synthesized, starting from 1-aryl-3-formyl-4,6-dinitro-1H-indazoles, which are based on 2,4,6-trinitrotoluene (Starosotnikov, Vinogradov, & Shevelev, 2002).
Crystallography and Molecular Structure
The molecular structure of derivatives of Methyl 3-chloro-4-nitro-1H-indazole-6-carboxylate has been studied. For instance, the crystal structure of 3-chloro-1-methyl-5-nitro-1H-indazole has been determined, revealing a planar indazole system with notable deviations and the absence of classical hydrogen bonds (Kouakou et al., 2015).
Antitumor and Biological Activities
Derivatives of Methyl 3-chloro-4-nitro-1H-indazole-6-carboxylate have been explored for their biological activities. For instance, N-(2′-arylaminepyrimidin-4′-yl)-N,2,3-trimethyl-2H-indazol-6-amine derivatives have shown notable antitumor activities, indicating potential applications in cancer research (De-qing, 2011). Additionally, new series of azetidinone derivatives of 6-nitro-1H-indazole have been synthesized and demonstrated significant antibacterial, antifungal, antitubercular, and antiinflammatory activities (Samadhiya, Sharma, Srivastava, & Srivastava, 2012).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
methyl 3-chloro-4-nitro-2H-indazole-6-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClN3O4/c1-17-9(14)4-2-5-7(8(10)12-11-5)6(3-4)13(15)16/h2-3H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTNYBZIBPOCEOW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=NNC(=C2C(=C1)[N+](=O)[O-])Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClN3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40646360 | |
Record name | Methyl 3-chloro-4-nitro-2H-indazole-6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40646360 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
885521-08-4 | |
Record name | Methyl 3-chloro-4-nitro-2H-indazole-6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40646360 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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